N-benzyl-2-(1,3-dioxoisoindol-2-yl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: N-benzyl-2-(1,3-dioxoisoindol-2-yl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C23H17N3O5/c27-21(15-25-22(28)19-11-4-5-12-20(19)23(25)29)24(14-16-7-2-1-3-8-16)17-9-6-10-18(13-17)26(30)31/h1-13H,14-15H2
• InChI Key: VPELPMAMFFLDPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC(=CC=C2)[N+](=O)[O-])C(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C23H17N3O5
• Molecular Weight: 415.4 g/mol

Description

N-benzyl-2-(1,3-dioxoisoindol-2-yl)-N-(3-nitrophenyl)acetamide, also known as NBDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields like medicinal chemistry, drug discovery, and nanotechnology. NBDA is a small molecule that has a unique structure with a nitrophenyl group and a dioxoisoindoline moiety attached to the benzyl group.

Scientific Research Applications

Antibacterial Activity

• Green Synthesis of N-Substituted Benzimidazoles : A study described the synthesis of N-substituted phenyl acetamide benzimidazole-based derivatives, including a derivative similar to N-benzyl-2-(1,3-dioxoisoindol-2-yl)-N-(3-nitrophenyl)acetamide, showing potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA) (Chaudhari et al., 2020).

Antioxidant and Anti-inflammatory Properties

• Novel 2-(2,4-Dioxo-1,3-Thiazolidin-5-yl)acetamides : Compounds similar to the subject molecule were synthesized and evaluated for their antioxidant and anti-inflammatory activity. Several of these compounds showed good efficacy in these areas (Koppireddi et al., 2013).

Anticonvulsant Evaluation

• Indoline Derivatives of Functionalized Aryloxadiazole Amine and Benzothiazole Acetamide : A series of compounds, including those structurally related to this compound, were evaluated for anticonvulsant activities. Some derivatives showed significant effectiveness in this regard (Nath et al., 2021).

Anticancer Potential

• Thiazolyl N-Benzyl-Substituted Acetamide Derivatives : Research on derivatives of N-benzyl-substituted acetamide indicated potential anticancer activities, especially against human colon carcinoma and leukemia cells (Fallah-Tafti et al., 2011).

Structural Analysis

• Crystal Structure of Benznidazole : A study on a similar compound, benznidazole (N-benzyl-2-(2-nitroimidazol-1-yl)acetamide), provided insights into the molecular conformation and crystal packing, which are critical for understanding the chemical behavior of these compounds (Soares-Sobrinho et al., 2008).